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Compound of Interest

Compound Name: Ethyl phenylcyanoacetate

Cat. No.: B146944

This document serves as an in-depth technical guide on ethyl phenylcyanoacetate (CAS No.
4553-07-5), a cornerstone reagent in synthetic organic chemistry. It is intended for researchers,
scientists, and drug development professionals who require a deep, functional understanding
of this versatile molecule. We will move beyond simple data recitation to explore the causality
behind its reactivity, experimental best practices, and its strategic applications in complex
molecular synthesis.

Core Chemical Identity and Physicochemical Profile

Ethyl phenylcyanoacetate, also known as ethyl 2-cyano-2-phenylacetate, is a bifunctional
organic compound featuring nitrile and ester groups attached to the same benzylic carbon.[1]
[2] This unique structural arrangement is the source of its synthetic utility, providing a reactive
site for a multitude of chemical transformations. Its unique identifier in chemical literature and
databases is its CAS number, 4553-07-5.[3][4][5]

A thorough grasp of its physicochemical properties is not merely academic; it is the foundation
of robust experimental design, dictating everything from solvent choice to purification strategy
and safety protocols.

Table 1: Physicochemical Properties of Ethyl Phenylcyanoacetate
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Property Value Source(s)
CAS Number 4553-07-5 [3][4][5]
Molecular Formula C11H11:NO2 [1][41[6]
Molecular Weight 189.21 g/mol [31[41[5]
Appearance C.:Ieér colorless to light yellow 2]

liquid
Boiling Point 275 °C (lit.) [5]
Density 1.09 g/mL at 25 °C (lit.) [5]
Refractive Index (n2°/D) 1.5053 (lit.) [5]
Flash Point 113 °C (235.4 °F) - closed cup [31[5]

Soluble in many organic
Solubility solvents (alcohols, ethers, [7]

ketones); Insoluble in water.

The high boiling point allows for reactions to be conducted at elevated temperatures with
minimal evaporative loss. Its density, being greater than water, and its insolubility are key
considerations for aqueous workup procedures.

Synthesis: The Phenylacetonitrile Route

One of the most reliable and historically significant methods for preparing ethyl
phenylcyanoacetate is the carbethoxylation of phenylacetonitrile using diethyl carbonate and
a strong base, typically sodium ethoxide. This procedure, detailed in Organic Syntheses,
stands as a benchmark for its robustness.[8]

Detailed Experimental Protocol

e Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a reflux
condenser, prepare sodium ethoxide from sodium metal (0.52 g atom) and anhydrous
ethanol.
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o Solvent Removal: After the sodium has fully reacted, remove the excess ethanol under
reduced pressure. This step is critical as ethanol can interfere with the subsequent reaction.

» Reaction Assembly: Quickly reconfigure the flask with a mechanical stirrer, dropping funnel,
and distillation head.

» Reagent Addition: Add dry diethyl carbonate (2.5 moles), dry toluene (80 mL), and
phenylacetonitrile (0.50 mole).[9]

o Reaction Execution: Heat the stirred mixture. The sodium ethoxide cake will dissolve. As the
reaction proceeds, a mixture of ethanol and toluene will distill. Add dry toluene dropwise at a
rate that maintains a constant reaction temperature (typically 105-110 °C).

o Workup: After the reaction is complete (indicated by the cessation of ethanol distillation), cool
the mixture and carefully acidify with acetic acid, followed by the addition of water. Separate
the organic layer.

 Purification: Wash the organic layer with water, dry over an anhydrous salt (e.g., magnesium
sulfate), and remove the solvent by distillation. The crude product is then purified by vacuum
distillation.[10]

Mechanistic Insights and Causality

The success of this synthesis hinges on several key principles:

e Anhydrous Conditions: The primary reactive species is the carbanion (enolate) of
phenylacetonitrile. Sodium ethoxide is extremely sensitive to moisture. Any water present will
consume the base and significantly reduce the yield.[8]

o Deprotonation: Sodium ethoxide is a sufficiently strong base to deprotonate the a-carbon of
phenylacetonitrile, which is acidified by the adjacent phenyl and cyano groups. This forms
the nucleophilic carbanion.[8]

o Nucleophilic Acyl Substitution: The phenylacetonitrile carbanion attacks the electrophilic
carbonyl carbon of diethyl carbonate. The resulting tetrahedral intermediate collapses,
eliminating an ethoxide ion to yield the final product.[8]
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» Le Chatelier's Principle: The continuous removal of the ethanol byproduct by distillation
drives the reaction equilibrium toward the product side, ensuring a high conversion rate.

Synthesis and Purification Workflow

Deprotonation Condensation
ﬁ:thyl Phenylcyanoacetate | & Activation _ Strong Base & Cyclization Barbiturate Core
k Urea ) . (e.g., NaOEt) (e.g., Phenobarbital)

Click to download full resolution via product page

Caption: Core condensation logic for the synthesis of barbiturates.

Safety, Handling, and Storage: A Self-Validating
System

Proper handling of ethyl phenylcyanoacetate is crucial. The compound is harmful if
swallowed, inhaled, or comes into contact with skin, and it causes skin and serious eye
irritation. [1][11] Table 2: GHS Hazard and Precautionary Information
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Category GHS Code Description Source(s)
Harmful if swallowed,
Hazard Statements H302+H312+H332 in contact with skin or [51[12]
if inhaled.
H315 Causes skin irritation. [5][11]
Causes serious eye
H319 o [5][11]
irritation.
May cause respiratory
H335 T [5][11]
irritation.
Precautionary Avoid breathing
P261 [5][12]
Statements vapors/spray.
Wear protective
gloves/protective
P280 clothing/eye [12][13]
protection/face
protection.
IF ON SKIN: Wash
P302+P352 with plenty of soap [12][13]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [5]

lenses, if present and
easy to do. Continue

rinsing.

Self-Validating Handling Protocol:

e Engineering Controls: All manipulations must be performed in a certified chemical fume hood

to prevent inhalation of vapors.
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e Personal Protective Equipment (PPE): The minimum required PPE includes a lab coat, nitrile
gloves, and chemical splash goggles. Face shields are recommended when handling larger
guantities.

» Dispensing: Use a calibrated pipette or syringe for liquid transfer. Avoid pouring, which can
lead to splashes.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
strong oxidizing agents and bases. [14]5. Waste Disposal: Dispose of unused material and
contaminated items as hazardous chemical waste in accordance with local, state, and
federal regulations.

By adhering to this protocol, the risks associated with handling ethyl phenylcyanoacetate are
systematically minimized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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